Cas no 1805396-36-4 (4-Chloro-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-Chloro-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805396-36-4
• MF: C₈H₃ClF₂N₂O₂
• MW: 232.571427583694
• CID: 4866978
• Update Time: 2023-08-20

4-Chloro-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H3ClF2N2O2/c9-5-3(1-12)2-13-6(7(10)11)4(5)8(14)15/h2,7H,(H,14,15)
• InChI Key： BVOKYTATZTZZJQ-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C(C(F)F)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.4
• Topological Polar Surface Area: 74